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Compound of Interest

Compound Name: MM-401

Cat. No.: B15579441

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of MM-401 stock
solutions for use in both laboratory (in vitro) and animal (in vivo) studies. MM-401 is a potent
and selective inhibitor of the histone H3K4 methyltransferase MLL1.[1][2] It functions by
disrupting the interaction between MLL1 and WDRS5, a core component of the MLL1 complex,
thereby inhibiting MLL1's catalytic activity.[1][2][3] This inhibition leads to reduced H3K4
methylation, cell cycle arrest, and apoptosis in MLL-rearranged leukemia cells.[1][2][3]

Physicochemical Properties and Solubility

Proper preparation of MM-401 stock solutions is critical for accurate and reproducible

experimental results. The following table summarizes the key physicochemical and solubility
data for MM-401.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15579441?utm_src=pdf-interest
https://www.benchchem.com/product/b15579441?utm_src=pdf-body
https://www.benchchem.com/product/b15579441?utm_src=pdf-body
https://www.invivochem.com/mm-401.html
https://www.medchemexpress.com/mm-401.html
https://www.invivochem.com/mm-401.html
https://www.medchemexpress.com/mm-401.html
https://file.medchemexpress.com/batch_PDF/HY-19554/MM-401-DataSheet-MedChemExpress.pdf
https://www.invivochem.com/mm-401.html
https://www.medchemexpress.com/mm-401.html
https://file.medchemexpress.com/batch_PDF/HY-19554/MM-401-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15579441?utm_src=pdf-body
https://www.benchchem.com/product/b15579441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Source
CAS Number 1442106-10-6 [1]
Molecular Weight 586.726 g/mol [4]

IC50 (MLL1 activity) 0.32 uM [1][2]
IC50 (WDR5-MLLL1 interaction) 0.9 nM [1112]

Ki (WDR5) <1nM [2]
Solubility in DMSO = 25.0 mg/mL [5]

In Vitro Stock Solution Preparation

For most in vitro applications, such as cell culture experiments, MM-401 is typically dissolved in
dimethyl sulfoxide (DMSO).

Protocol for Preparing a 10 mM DMSO Stock Solution:

» Weighing: Accurately weigh out the desired amount of MM-401 powder. For example, to
prepare 1 mL of a 10 mM stock solution, you would need 5.87 mg of MM-401.

» Dissolving: Add the appropriate volume of high-purity, anhydrous DMSO to the MM-401
powder. Based on the table below, to make a 10 mM stock solution from 1 mg of MM-401,
you would add 0.1704 mL of DMSO.[1]

e Mixing: Gently vortex or sonicate the solution at room temperature until the MM-401 is
completely dissolved. Ensure no visible particulates remain.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Stock Solution Preparation Table (for different molar concentrations):[1]
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Volume of DMSO to Volume of DMSO to Volume of DMSO to

Desired
add per 1 mg MM- add per 5 mg MM- add per 10 mg MM-

Concentration

401 401 401
1mM 1.7044 mL 8.5218 mL 17.0436 mL
5 mM 0.3409 mL 1.7044 mL 3.4087 mL
10 mM 0.1704 mL 0.8522 mL 1.7044 mL

Note on Final DMSO Concentration: When treating cells, the final concentration of DMSO in
the culture medium should be kept low (typically < 0.1%) to avoid solvent-induced toxicity.[1]

In Vivo Stock Solution and Formulation Preparation

For animal studies, MM-401 needs to be formulated in a biocompatible vehicle. The choice of
formulation can depend on the route of administration (e.g., intravenous, oral). Freshly
prepared formulations are recommended for optimal results.[1][5]

Formulation 1: PEG300, Tween 80, and Saline
This formulation is suitable for parenteral administration.
Protocol:

e Prepare DMSO Stock: First, prepare a concentrated stock solution of MM-401 in DMSO
(e.g., 25 mg/mL).[5]

e Sequential Addition: For a final concentration of 2.5 mg/mL, the following steps should be
performed sequentially, ensuring the solution is clear after each addition:[5]

o

Take 100 pL of the 25 mg/mL MM-401 DMSO stock solution.

[¢]

Add 400 pL of PEG300 and mix thoroughly.

[¢]

Add 50 pL of Tween 80 and mix thoroughly.

[e]

Add 450 pL of normal saline to reach a final volume of 1 mL.
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Formulation 2: Corn Oill

This formulation is often used for oral or subcutaneous administration.

Protocol:

o Prepare DMSO Stock: Prepare a concentrated stock solution of MM-401 in DMSO.

e Mixing: Add the required volume of the DMSO stock solution to corn oil. For example, to
prepare a 1 mL solution, you can add 100 pL of a 25.0 mg/mL clear DMSO stock solution to
900 pL of corn oil and mix thoroughly.[5]

Oral Formulations:

Several other formulations for oral administration have been suggested, including suspensions
in carboxymethylcellulose sodium (CMC-Na).[1]

e 0.5% CMC-Na Suspension: Suspend MM-401 in a 0.5% solution of CMC-Na in sterile water.
[1]

Visualized Protocols and Pathways

To further clarify the experimental workflow and the mechanism of action of MM-401, the
following diagrams are provided.
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Workflow for In Vitro Stock Solution Preparation of MM-401
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Mechanism of Action of MM-401
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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